Cas no 1396851-49-2 (N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396851-49-2
• MF: C₁₄H₉BrClN₅O
• MW: 378.611160039902
• CID: 5969566
• PubChem ID: 71791504
• Update Time: 2025-10-29

N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(3-bromophenyl)-2-(4-chlorophenyl)tetrazole-5-carboxamide
• F6237-2118
• VU0538923-1
• N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide
• 1396851-49-2
• AKOS024541457

• Inchi： 1S/C14H9BrClN5O/c15-9-2-1-3-11(8-9)17-14(22)13-18-20-21(19-13)12-6-4-10(16)5-7-12/h1-8H,(H,17,22)
• InChI Key： HWZWGSDYSFMEQJ-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(Br)=C2)=O)N=NN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 376.96790g/mol
• Monoisotopic Mass: 376.96790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396851-49-2): A Comprehensive Overview

In the rapidly evolving field of organic chemistry, N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396851-49-2) has emerged as a compound of significant interest. This tetrazole derivative combines unique structural features that make it valuable for various applications in pharmaceutical research and material science. With the increasing demand for novel heterocyclic compounds, understanding the properties and potential of this molecule becomes crucial for researchers and industry professionals alike.

The molecular structure of N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide features a central 1,2,3,4-tetrazole ring substituted at position 2 with a 4-chlorophenyl group and at position 5 with a carboxamide functionality bearing a 3-bromophenyl substituent. This particular arrangement of halogen atoms (bromine and chlorine) creates opportunities for diverse chemical transformations, making the compound a versatile building block in synthetic chemistry. Recent studies have highlighted the importance of such halogenated tetrazole derivatives in drug discovery programs.

From a synthetic perspective, CAS 1396851-49-2 represents an interesting case study in heterocyclic chemistry. The tetrazole ring, known for its metabolic stability and hydrogen-bonding capacity, combined with the electron-withdrawing effects of the halogen substituents, creates a molecule with unique electronic properties. These characteristics are particularly relevant in current research trends focusing on bioisosteric replacements and the development of novel pharmacophores for medicinal chemistry applications.

The physicochemical properties of N-(3-bromophenyl)-2-(4-chlorophenyl)tetrazole-5-carboxamide have been the subject of several computational and experimental studies. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point and stability profile make it suitable for various formulation approaches, a topic of particular interest in current drug delivery system research. The presence of both bromine and chlorine atoms contributes to the compound's distinctive spectroscopic signature, which facilitates its identification and characterization.

In pharmaceutical applications, derivatives of 1,2,3,4-tetrazole have gained attention for their diverse biological activities. While specific therapeutic applications of CAS 1396851-49-2 are still under investigation, structural analogs have shown promise in various areas of drug development. Current research hotspots include exploring its potential as a scaffold for kinase inhibitors or as a component in targeted therapeutic agents. The compound's ability to participate in hydrogen bonding and its moderate lipophilicity make it particularly interesting for structure-activity relationship studies.

The synthesis of N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide typically involves multi-step procedures starting from appropriate phenyl precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production. Optimization of the synthetic route for this compound has been a focus area for several research groups, particularly in developing more efficient catalytic systems for tetrazole formation.

Analytical characterization of CAS 1396851-49-2 employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The distinctive patterns observed in the proton NMR spectrum, particularly the aromatic region, serve as important fingerprints for quality control. These analytical aspects are crucial for researchers searching for "how to characterize tetrazole derivatives" or "analytical methods for heterocyclic compounds" - common queries in chemical databases and search engines.

From a commercial perspective, the demand for specialized tetrazole building blocks like 1396851-49-2 has been steadily increasing. Suppliers and manufacturers have noted growing interest from pharmaceutical companies and academic institutions engaged in fragment-based drug discovery. The compound's availability in various quantities and purities caters to different research needs, from small-scale exploratory studies to larger structure-activity investigations.

Safety considerations for handling N-(3-bromophenyl)-2-(4-chlorophenyl)tetrazole-5-carboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended, especially when working with powdered forms. These precautions align with current best practices in laboratory safety management, a topic of increasing importance in chemical research communities.

Future research directions for CAS 1396851-49-2 may explore its potential in emerging areas such as covalent inhibitor design or proteolysis targeting chimeras (PROTACs). The compound's structural features make it a candidate for investigating novel protein-ligand interactions, particularly in challenging target classes. Such applications would position this molecule at the forefront of current drug discovery innovation.

In conclusion, N-(3-bromophenyl)-2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a fascinating example of modern heterocyclic chemistry with significant potential in pharmaceutical research. Its unique combination of structural elements, synthetic accessibility, and physicochemical properties make it a valuable compound for various applications. As research continues to uncover new possibilities for tetrazole-based compounds, this particular derivative is likely to maintain its relevance in chemical and pharmacological studies for years to come.